N-(4-Bromo-phenyl)-3-pyrrolidin-1-yl-propionamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-Bromo-phenyl)-3-pyrrolidin-1-yl-propionamide, also known as Brorphine, is a synthetic opioid that has recently gained attention in the scientific community. Brorphine is a potent agonist of the mu-opioid receptor and has been found to have a higher potency than morphine.
Mechanism of Action
N-(4-Bromo-phenyl)-3-pyrrolidin-1-yl-propionamide acts as a potent agonist of the mu-opioid receptor, which is responsible for the analgesic effects of opioids. It binds to the receptor and activates a signaling pathway that leads to the inhibition of pain signals in the brain and spinal cord.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are similar to other opioids. It produces analgesia, sedation, and euphoria. It also has the potential to cause respiratory depression, nausea, and constipation.
Advantages and Limitations for Lab Experiments
The advantages of using N-(4-Bromo-phenyl)-3-pyrrolidin-1-yl-propionamide in lab experiments include its high potency and selectivity for the mu-opioid receptor. This allows for more precise studies of the receptor and its signaling pathways. However, the limitations of using this compound include its potential for addiction and abuse, as well as its potential to cause respiratory depression and other side effects.
Future Directions
There are several future directions for research on N-(4-Bromo-phenyl)-3-pyrrolidin-1-yl-propionamide. One direction is to investigate its potential for developing new, more potent opioid medications with reduced side effects. Another direction is to study its effects on the immune system and its potential for treating inflammatory diseases. Additionally, research could be done on the potential for using this compound in combination with other medications to enhance its analgesic effects and reduce its side effects.
Conclusion
In conclusion, this compound is a synthetic opioid that has gained attention in the scientific community for its high potency and selectivity for the mu-opioid receptor. It has been used in scientific research to study the receptor and its role in pain management, as well as to investigate the potential for developing new opioid medications with improved potency and reduced side effects. While this compound has several advantages for lab experiments, it also has limitations and potential risks that must be considered. Future research on this compound could lead to new treatments for pain and inflammatory diseases, as well as new opioid medications with improved safety profiles.
Scientific Research Applications
N-(4-Bromo-phenyl)-3-pyrrolidin-1-yl-propionamide has been used in scientific research to study the mu-opioid receptor and its role in pain management. It has also been used to investigate the potential for developing new opioid medications with improved potency and reduced side effects.
properties
Molecular Formula |
C13H17BrN2O |
---|---|
Molecular Weight |
297.19 g/mol |
IUPAC Name |
N-(4-bromophenyl)-3-pyrrolidin-1-ylpropanamide |
InChI |
InChI=1S/C13H17BrN2O/c14-11-3-5-12(6-4-11)15-13(17)7-10-16-8-1-2-9-16/h3-6H,1-2,7-10H2,(H,15,17) |
InChI Key |
BOKSTEVBDOXAQL-UHFFFAOYSA-N |
SMILES |
C1CCN(C1)CCC(=O)NC2=CC=C(C=C2)Br |
Canonical SMILES |
C1CCN(C1)CCC(=O)NC2=CC=C(C=C2)Br |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.